Cas no 2248335-08-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylate is a heterocyclic compound featuring both phthalimide and triazole functional groups. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the development of pharmaceuticals and agrochemicals. The phthalimide moiety enhances stability, while the triazole group offers versatility in click chemistry applications. Its isopropyl substitution improves solubility in organic solvents, facilitating further derivatization. The compound serves as a key intermediate in the synthesis of biologically active molecules, with potential applications in drug discovery and material science. Its well-defined structure ensures consistent performance in coupling reactions and other transformations.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylate structure
2248335-08-0 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylate
CAS No:2248335-08-0
MF:C14H12N4O4
MW:300.26948261261
CID:6071882
PubChem ID:165728299
Update Time:2025-06-08

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-6514538
    • 2248335-08-0
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylate
    • Inchi: 1S/C14H12N4O4/c1-8(2)17-7-11(15-16-17)14(21)22-18-12(19)9-5-3-4-6-10(9)13(18)20/h3-8H,1-2H3
    • InChI Key: YUBOPZICMZVETD-UHFFFAOYSA-N
    • SMILES: O(C(C1=CN(C(C)C)N=N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 300.08585488g/mol
  • Monoisotopic Mass: 300.08585488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 94.4Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6514538-0.05g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylate
2248335-08-0
0.05g
$780.0 2023-05-31
Enamine
EN300-6514538-0.1g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylate
2248335-08-0
0.1g
$817.0 2023-05-31
Enamine
EN300-6514538-0.25g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylate
2248335-08-0
0.25g
$855.0 2023-05-31
Enamine
EN300-6514538-0.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylate
2248335-08-0
0.5g
$891.0 2023-05-31
Enamine
EN300-6514538-1.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylate
2248335-08-0
1g
$928.0 2023-05-31
Enamine
EN300-6514538-2.5g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylate
2248335-08-0
2.5g
$1819.0 2023-05-31
Enamine
EN300-6514538-5.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylate
2248335-08-0
5g
$2692.0 2023-05-31
Enamine
EN300-6514538-10.0g
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylate
2248335-08-0
10g
$3992.0 2023-05-31

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2248335-08-0)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylate, identified by its CAS number 2248335-08-0, represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound features a complex architecture that combines an isoindole core with a triazole moiety, further functionalized by a dioxo group and an isopropyl ester side chain. Such structural motifs are increasingly recognized for their ability to modulate biological pathways through precise interactions with molecular targets.

The isoindole scaffold is particularly noteworthy due to its prevalence in natural products and bioactive molecules. Its aromaticity and electron-deficient nature make it an excellent candidate for binding to proteins and enzymes, thereby serving as a key structural element in drug design. In contrast, the triazole ring is well-documented for its stability and versatility in medicinal chemistry applications. The presence of both these motifs in a single molecule suggests that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylate may exhibit dual functionality, enabling interactions with multiple targets or enhancing binding affinity through induced fit mechanisms.

Recent advances in computational chemistry have enabled the systematic exploration of such complex molecules. Molecular docking studies have indicated that the compound may interact with enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) or lipoxygenase (LOX). These enzymes are pivotal in the biosynthesis of prostaglandins and leukotrienes, which are mediators of inflammation and pain. The dioxo group, while often associated with reactive intermediates in organic synthesis, can also serve as a hydrogen bond acceptor or participate in π-stacking interactions with aromatic residues in protein active sites.

The isopropyl ester substituent at the triazole ring introduces additional conformational flexibility into the molecule. Ester functionalities are frequently employed in drug design due to their ability to modulate solubility and metabolic stability. In particular, propanyl esters have been explored for their potential to enhance oral bioavailability while minimizing systemic toxicity. This feature makes 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-1,2,3-triazole-4-carboxylate an attractive candidate for further pharmacological investigation.

In vitro studies have begun to elucidate the biological activity of this compound. Preliminary assays suggest that it may exhibit inhibitory effects on certain kinases implicated in cancer progression. The combination of an isoindole and triazole moiety is particularly intriguing from a mechanistic standpoint. Isoindoles have been reported to disrupt microtubule dynamics by inhibiting tubulin polymerization, while triazoles are known for their ability to inhibit tyrosine kinase activity through covalent bond formation or allosteric modulation.

The synthetic route to this compound involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the isoindole core followed by nucleophilic addition to introduce the triazole ring. The dioxo group is typically generated via oxidation of a hydroxymethyl intermediate using mild oxidants such as selenium dioxide or manganese dioxide under controlled conditions. Finally, esterification is achieved using standard activating agents like thionyl chloride or dimethylformamide (DMF) with catalytic amounts of sulfuric acid.

The pharmacokinetic profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yll 1-(propan - 2 - yl) - 1 H - 1 , 2 , 3 - triazole - 4 - carboxylate is under active investigation. Initial pharmacokinetic studies suggest moderate oral bioavailability coupled with reasonable tissue distribution kinetics. The propan - 2 - yl ester appears to contribute significantly to metabolic stability while preventing excessive hydrolysis under physiological conditions. Further work is needed to optimize dosing regimens and assess potential drug-drug interactions arising from cytochrome P450-mediated metabolism.

From a regulatory perspective,CAS No.2248335 - 08 - 0 falls into a category of compounds that require careful evaluation before clinical translation but do not pose immediate safety concerns associated with hazardous materials or controlled substances. Its development pathway aligns well with current Good Manufacturing Practices (GMP) guidelines for investigational new drugs (IND) submissions.

The broader significance of this compound lies in its embodiment of structural features that have emerged as hallmarks of successful drug candidates over recent decades: heterocyclic diversity combined with functional groups designed for optimal target engagement and physicochemical properties favoring systemic delivery. As computational methods improve our ability to predict biological activity from structure,molecules like this will become increasingly valuable tools for hypothesis-driven drug discovery programs targeting complex diseases such as cancer or neurodegeneration.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.